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Compound of Interest

Compound Name:
Ethylene glycol monohexadecyl

ether

Cat. No.: B7797859 Get Quote

Introduction

Ethylene glycol monohexadecyl ether, a non-ionic surfactant, is a valuable tool in various

scientific disciplines, particularly in biochemistry and drug development. Its amphipathic nature,

characterized by a hydrophilic ethylene glycol head and a hydrophobic hexadecyl tail, allows it

to interact with both aqueous and lipid environments. This property makes it an effective agent

for solubilizing membrane proteins, formulating drug delivery systems, and in the synthesis of

various organic compounds. This technical guide provides an in-depth overview of ethylene
glycol monohexadecyl ether, including its chemical identifiers, physicochemical properties,

experimental protocols for its synthesis and application, and visual representations of relevant

chemical and experimental workflows.

Chemical Identifiers and Synonyms
The primary identifier for ethylene glycol monohexadecyl ether is its CAS (Chemical

Abstracts Service) registry number. It is also known by several synonyms in scientific literature

and commercial products.
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Identifier Value

CAS Number 2136-71-2[1][2][3]

Synonyms

2-Hexadecoxyethanol, Hexadecyl

ethyleneglycol monoether, Ethanol, 2-

(hexadecyloxy)-, Ceteth-1, 1-(2-

Hydroxyethoxy)hexadecane, ETHYLENE

GLYCOL CETYL ETHER, Hexadecylglycol, 2-

(Hexadecyloxy)ethan-1-ol, C16E1[2][3]

Molecular Formula C₁₈H₃₈O₂[1]

Molecular Weight 286.49 g/mol [1]

Physicochemical Properties
The physical and chemical properties of ethylene glycol monohexadecyl ether are critical for

its application in various experimental settings. These properties influence its behavior in

solution, its effectiveness as a surfactant, and its interaction with biological molecules.

Property Value

Appearance White to off-white solid

Melting Point 42-43 °C

Boiling Point 151 °C at 1.0 Torr

Density (Predicted) 0.869 ± 0.06 g/cm³

Solubility Slightly soluble in Chloroform and Methanol

pKa (Predicted) 14.42 ± 0.10

Note: Some of the presented data are predicted values and should be used as an estimate.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://gold-chemistry.org/CHM254_html/pdfs/williamsonethersyn.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10034499/
https://www.thermofisher.com/jp/ja/home/life-science/protein-biology/protein-purification-isolation/cell-lysis-fractionation/membrane-protein-extraction-isolation.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10034499/
https://www.thermofisher.com/jp/ja/home/life-science/protein-biology/protein-purification-isolation/cell-lysis-fractionation/membrane-protein-extraction-isolation.html
https://gold-chemistry.org/CHM254_html/pdfs/williamsonethersyn.pdf
https://gold-chemistry.org/CHM254_html/pdfs/williamsonethersyn.pdf
https://www.benchchem.com/product/b7797859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7797859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Ethylene Glycol Monohexadecyl Ether via
Williamson Ether Synthesis
The Williamson ether synthesis is a widely used and versatile method for the preparation of

ethers. This protocol describes a general procedure for the synthesis of ethylene glycol
monohexadecyl ether from 1-bromohexadecane and ethylene glycol.

Materials:

1-Bromohexadecane

Ethylene glycol

Sodium hydride (NaH)

Anhydrous tetrahydrofuran (THF)

Saturated sodium chloride solution

Dichloromethane

Anhydrous magnesium sulfate

Rotary evaporator

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Glassware for reaction and purification

Procedure:

Alkoxide Formation: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), add a molar excess of ethylene glycol to a suspension of sodium hydride in
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anhydrous THF. Stir the mixture at room temperature until the evolution of hydrogen gas

ceases, indicating the formation of the sodium salt of ethylene glycol.

Etherification: To the freshly prepared alkoxide solution, add 1-bromohexadecane dropwise

at room temperature.

Reflux: After the addition is complete, heat the reaction mixture to reflux and maintain it for

several hours until the reaction is complete (monitoring by thin-layer chromatography is

recommended).

Work-up: Cool the reaction mixture to room temperature and quench it by carefully adding a

saturated sodium chloride solution.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane (3x).

Drying and Concentration: Combine the organic extracts and dry them over anhydrous

magnesium sulfate. Filter the drying agent and concentrate the filtrate using a rotary

evaporator to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to yield pure

ethylene glycol monohexadecyl ether.
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Reactants

Process Products

Ethylene Glycol

1. Alkoxide Formation
(in THF)

1-Bromohexadecane

2. Nucleophilic Attack (SN2)Sodium Hydride (Base)
Sodium Ethylene Glycolate

3. Work-up & Purification

Sodium Bromide

Ethylene Glycol
Monohexadecyl Ether
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Cultured Cells

1. Harvest & Wash Cells

2. Cell Lysis
(Mechanical)

3. Low-Speed Centrifugation

Supernatant (Lysate) Pellet (Nuclei, Debris)

4. High-Speed Centrifugation
(Ultracentrifugation)

Supernatant (Cytosol) Pellet (Membranes)

5. Resuspend & Solubilize
(with Non-ionic Surfactant)

6. High-Speed Centrifugation

Supernatant
(Solubilized Membrane Proteins) Pellet (Insoluble Material)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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